![molecular formula C11H11ClN4S B8305444 6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine](/img/structure/B8305444.png)
6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine
Cat. No. B8305444
M. Wt: 266.75 g/mol
InChI Key: KXTKJBKITLZAAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:22][CH2:23][OH:24].[Cl-:20].[Cl:1][c:2]1[c:3]([N+:17]([O-:18])=[O:19])[c:4]([NH2:16])[n:5][c:6]([S:8][CH2:9][c:10]2[cH:11][cH:12][cH:13][cH:14][cH:15]2)[n:7]1.[Fe:26].[NH4+:21].[OH2:25]>>[Cl:1][c:2]1[c:3]([NH2:17])[c:4]([NH2:16])[n:5][c:6]([S:8][CH2:9][c:10]2[cH:11][cH:12][cH:13][cH:14][cH:15]2)[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1nc(SCc2ccccc2)nc(Cl)c1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Fe]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1nc(SCc2ccccc2)nc(Cl)c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
